![molecular formula C8H11BrClNO B1520988 (2-Bromo-5-methoxyphenyl)methanamine hydrochloride CAS No. 1170783-74-0](/img/structure/B1520988.png)
(2-Bromo-5-methoxyphenyl)methanamine hydrochloride
Overview
Description
“(2-Bromo-5-methoxyphenyl)methanamine hydrochloride” is a chemical compound with the molecular formula C8H11BrClNO and a molecular weight of 252.54 . It is a solid substance that should be stored at room temperature in an inert atmosphere .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H10BrNO.ClH/c1-11-7-2-3-8(9)6(4-7)5-10;/h2-4H,5,10H2,1H3;1H .Physical And Chemical Properties Analysis
“this compound” is a solid substance . It should be stored at room temperature in an inert atmosphere .Scientific Research Applications
Methoxychlor as a Model for Environmental Estrogens
Methoxychlor, a chlorinated hydrocarbon pesticide, exhibits proestrogenic activity. Its metabolism in vivo or in vitro using liver microsomes produces an active estrogenic form. This compound's effects on fertility, early pregnancy, and developmental outcomes in both genders have been studied, highlighting the reproductive toxicity of methoxychlor, although its significance for human health is still to be determined (Cummings, 1997).
Electron Impact and Negative Ionization Mass Spectra of Polybrominated Compounds
The review on electron impact (EI) and electron capture negative ionization (ECNI) mass spectra of polybrominated diphenyl ethers (PBDEs) and their methoxy derivatives presents detailed spectra for these compounds. It underscores the significance of understanding the mass spectral behavior of brominated and methoxy-substituted compounds for environmental monitoring and toxicological studies (Hites, 2008).
Hyaluronan and Halogen-Induced Airway Hyperresponsiveness
This study reviews the effects of chlorine and bromine, halogens widely used in industry and water sanitation, on public health. It discusses how these halogens interact with biomolecules, specifically hyaluronan, leading to inflammatory responses and potential lung injury. This research provides insight into the biological impact of halogens, which could be relevant when considering the biological interactions of halogenated compounds like "(2-Bromo-5-methoxyphenyl)methanamine hydrochloride" (Lazrak et al., 2020).
Serotoninergic Regulation of Emotional and Behavioural Control Processes
Research on serotonin (5-HT) implicates its role in a wide range of emotional, cognitive, and behavioural control processes. Understanding the neurobiological systems affected by serotonin could provide insights into the psychiatric or neurological implications of chemicals affecting serotonin pathways, potentially relevant to compounds like "this compound" with similar structural features (Cools et al., 2008).
Conversion of Plant Biomass to Furan Derivatives
This review focuses on the synthesis of 5-hydroxymethylfurfural (HMF) from plant biomass, highlighting the potential of HMF and its derivatives in replacing non-renewable hydrocarbon sources. The synthesis and application of furan derivatives, including their role in creating sustainable polymers and fuels, underscore the importance of chemical transformations in developing new materials and energy sources (Chernyshev et al., 2017).
Safety and Hazards
The safety information available indicates that “(2-Bromo-5-methoxyphenyl)methanamine hydrochloride” may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and if swallowed: Call a poison center or doctor/physician if you feel unwell .
Mechanism of Action
Target of Action
Many amines interact with various receptors in the body, including neurotransmitter receptors in the nervous system. These can include dopamine, serotonin, and norepinephrine receptors .
Mode of Action
Amines can act as ligands, binding to receptors and causing a conformational change that triggers a physiological response . The presence of the bromine and methoxy groups on the phenyl ring could potentially influence the compound’s binding affinity and selectivity for certain receptors.
Biochemical Pathways
Depending on the specific targets of the compound, it could influence a variety of biochemical pathways. For example, if it interacts with neurotransmitter receptors, it could affect synaptic transmission and neuronal signaling .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure. Amines are often well-absorbed due to their ability to form hydrogen bonds. The presence of the bromine and methoxy groups could influence the compound’s lipophilicity, which would affect its distribution and metabolism .
Result of Action
The molecular and cellular effects of the compound would depend on its specific targets and the pathways they are involved in. For example, if the compound targets neurotransmitter receptors, it could potentially influence mood, cognition, or motor control .
Action Environment
The action, efficacy, and stability of the compound could be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules. For example, many amines are basic and can accept protons in acidic environments, which could influence their charge and, consequently, their interaction with targets .
Properties
IUPAC Name |
(2-bromo-5-methoxyphenyl)methanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrNO.ClH/c1-11-7-2-3-8(9)6(4-7)5-10;/h2-4H,5,10H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAWUKXMJWDGEFB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Br)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11BrClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.53 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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